Cas no 78225-79-3 (Benzoyl isothiocyanate, 3,5-dinitro-)

• Product Name: Benzoyl isothiocyanate, 3,5-dinitro-
• CAS No: 78225-79-3
• MF: C₈H₃N₃O₅S
• MW: 253.191519975662
• CID: 1791901
• PubChem ID: 15669914
• Update Time: 2025-04-21

Benzoyl isothiocyanate, 3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isothiocyanate, 3,5-dinitro-
• 3,5-dinitrobenzoyl isothiocyanate
• 78225-79-3
• DTXSID20576636

• Inchi： 1S/C8H3N3O5S/c12-8(9-4-17)5-1-6(10(13)14)3-7(2-5)11(15)16/h1-3H
• InChI Key： ZTGVOMYPBSUJQA-UHFFFAOYSA-N
• SMILES： S=C=NC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 252.97934138g/mol
• Monoisotopic Mass: 252.97934138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes